Cas no 26513-79-1 (4H-1,4-Benzoxazine-4-acetamide,2,3-dihydro-3-oxo-)

4H-1,4-Benzoxazine-4-acetamide,2,3-dihydro-3-oxo- structure
26513-79-1 structure
Product Name:4H-1,4-Benzoxazine-4-acetamide,2,3-dihydro-3-oxo-
CAS No:26513-79-1
MF:C10H10N2O3
MW:206.198002338409
CID:269885
PubChem ID:3047812
Update Time:2025-04-19

4H-1,4-Benzoxazine-4-acetamide,2,3-dihydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

    • 4H-1,4-Benzoxazine-4-acetamide,2,3-dihydro-3-oxo-
    • 2-(3-oxo-1,4-benzoxazin-4-yl)acetamide
    • 2-(3-oxo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-acetamide
    • AC1MILUO
    • CHEMBL2105270
    • Paraxazone
    • Paraxazone [INN]
    • SureCN2108049
    • CS-0293002
    • AKOS006039005
    • Z33545997
    • 2-(3-Oxo-2,3-dihydro-4h-benzo[b][1,4]oxazin-4-yl)acetamide
    • NS00127198
    • 2,3-Dihydro-3-oxo-4H-1,4-benzoxazine-4-acetamide
    • SR-01000944836-1
    • SCHEMBL2108049
    • UNII-2H6ON8WA7L
    • 2,3-Dihydro-3-oxo-4H-1,4-benzoxazine-4-acetamide.
    • MLS006011512
    • SMR004703287
    • SR-01000944836
    • 2H6ON8WA7L
    • 26513-79-1
    • DTXSID10181096
    • Q7136297
    • Inchi: 1S/C10H10N2O3/c11-9(13)5-12-7-3-1-2-4-8(7)15-6-10(12)14/h1-4H,5-6H2,(H2,11,13)
    • InChI Key: ZHDATZMWGSUDMP-UHFFFAOYSA-N
    • SMILES: O1CC(N(CC(N)=O)C2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 206.069
  • Monoisotopic Mass: 206.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.6A^2
  • XLogP3: 0

Experimental Properties

  • Density: 1.345
  • Boiling Point: 549.2°Cat760mmHg
  • Flash Point: 285.9°C
  • Refractive Index: 1.594

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